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Compound of Interest

Compound Name: Guanoxan

Cat. No.: B1210025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Guanoxan. Given that a specific Safety Data Sheet (SDS) for Guanoxan is not

readily available, this guidance is based on information for structurally similar guanidine

compounds, such as Guanethidine and Guanidine hydrochloride, and general best practices

for handling potent pharmaceutical compounds. Guanoxan was withdrawn from the market

due to liver toxicity, underscoring the need for cautious handling.[1][2][3]

Hazard Assessment and Toxicity
Guanoxan and related guanidine compounds are hazardous. They are generally harmful if

swallowed or inhaled and can cause skin and eye irritation.[4][5]

Quantitative Toxicity Data for Structurally Similar Compounds:

Compound
CAS
Number

LD50 Oral
(Rat)

LD50
Dermal
(Rabbit)

LC50
Inhalation
(Rat)

Reference

Guanidine

hydrochloride
50-01-1 475 mg/kg >2000 mg/kg 3.2 mg/L/4h [6][7]

Guanethidine

sulfate
645-43-2

1 g/kg

(mouse)
Not available Not available [8]
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Personal Protective Equipment (PPE)
The primary goal is to minimize exposure through all routes. Engineering controls, such as

fume hoods, should be the primary means of exposure control. PPE is a crucial final barrier.

Recommended PPE for Handling Guanoxan:

PPE Item Specification Purpose

Gloves

Double gloving with nitrile

rubber gloves (minimum

0.11mm thickness).

To prevent skin contact.

Contaminated gloves must be

disposed of as hazardous

waste.[4][5]

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

To protect eyes from splashes

and dust.

Lab Coat
Standard laboratory coat, fully

buttoned.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if there is a risk of

inhaling dust particles,

especially when handling the

powder outside of a fume

hood.

To prevent inhalation of the

compound.

Operational Plan: Step-by-Step Handling
Procedures

Preparation and Engineering Controls:

All handling of solid Guanoxan or solutions should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4][5]

Before starting, ensure that a spill kit with appropriate absorbent material (e.g., vermiculite

or sand) is readily accessible.
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Designate a specific area for handling Guanoxan to prevent cross-contamination.

Weighing and Solution Preparation:

When weighing the solid compound, do so within a fume hood to minimize the risk of dust

inhalation.

Use disposable weighing boats and spatulas to avoid contamination of reusable labware.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

During the Experiment:

Keep all containers with Guanoxan clearly labeled and sealed when not in use.

Avoid any direct contact with the substance. If contact occurs, follow the first aid

procedures outlined below.

Do not eat, drink, or smoke in the laboratory.[6]

Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with

Guanoxan. A suitable laboratory detergent and water can be used for cleaning.[4]

Remove and dispose of PPE as hazardous waste.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[6]

Disposal Plan
Proper disposal of Guanoxan and contaminated materials is critical to ensure laboratory and

environmental safety.

Waste Segregation:

Designate a specific, clearly labeled hazardous waste container for solid Guanoxan waste

and any contaminated disposable materials (e.g., gloves, weighing paper, pipette tips).[4]
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[5]

Do not mix Guanoxan waste with other chemical waste streams unless compatibility has

been confirmed. It is incompatible with strong oxidizing agents.[6]

Liquid waste containing Guanoxan should be collected in a separate, labeled hazardous

waste container.

Waste Container Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "Guanoxan".

Include relevant hazard pictograms (e.g., irritant, harmful).

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory, away from general lab traffic and incompatible chemicals.[4][5]

Final Disposal:

All Guanoxan waste must be disposed of through your institution's licensed hazardous

waste disposal program.

Empty containers that held Guanoxan must be managed as hazardous waste unless they

are triple-rinsed. The rinsate from the triple-rinsing process must be collected and

disposed of as hazardous liquid waste.[4][5]

Emergency Procedures
Spill:

Small Spill: If it is safe to do so, contain the spill using an absorbent material from a spill

kit. Carefully scoop the absorbent material and any solid residue into the designated

hazardous waste container. Decontaminate the spill area with a suitable laboratory

detergent and water.[4]
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Large Spill: Evacuate the immediate area and notify your institution's Environmental

Health and Safety (EHS) office.

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek medical attention.

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[9]

Guanoxan Handling and Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-B0800/Guanethidine-sulfate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1210025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guanoxan Handling and Disposal Workflow

Preparation

Handling

Cleanup & Decontamination Waste Disposal

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Prepare Fume Hood

Ensure Spill Kit is Accessible

Weigh Solid Guanoxan
(in Fume Hood)

Prepare Solution
(in Fume Hood)

Conduct Experiment

Decontaminate Surfaces
& Equipment Segregate Solid & Liquid Waste

Dispose of Contaminated PPE
(as Hazardous Waste)

Wash Hands Thoroughly

Label Hazardous Waste Container

Store Waste in Designated Area

Dispose via Institutional Program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Guanoxan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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